Cas no 2229468-03-3 (2-(3-bromoprop-1-en-2-yl)-5-methylfuran)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-methylfuran
• CAS No: 2229468-03-3
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 5923227
• PubChem ID: 165643638
• Update Time: 2025-05-27

2-(3-bromoprop-1-en-2-yl)-5-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-methylfuran
• 2229468-03-3
• EN300-1907171

• Inchi： 1S/C8H9BrO/c1-6(5-9)8-4-3-7(2)10-8/h3-4H,1,5H2,2H3
• InChI Key： WCYHXJHRKRHNPF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=C(C)O1

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-methylfuran

Recent Advances in the Study of 2-(3-bromoprop-1-en-2-yl)-5-methylfuran (CAS: 2229468-03-3)

2-(3-bromoprop-1-en-2-yl)-5-methylfuran (CAS: 2229468-03-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This brominated furan derivative exhibits unique structural and chemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, reactivity, and potential biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 2-(3-bromoprop-1-en-2-yl)-5-methylfuran, highlighting its efficient preparation via a palladium-catalyzed coupling reaction. The researchers demonstrated that this method offers high yields and excellent selectivity, making it suitable for large-scale production. Furthermore, the study revealed that the compound's bromoalkenyl moiety serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives for biological screening.

In the realm of biological activity, preliminary investigations have shown that 2-(3-bromoprop-1-en-2-yl)-5-methylfuran exhibits moderate antimicrobial properties against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A recent in vitro study conducted at the University of Cambridge demonstrated that the compound disrupts bacterial cell membrane integrity, suggesting a potential mechanism of action. These findings have sparked interest in developing this scaffold as a novel antibiotic, particularly in light of the growing antibiotic resistance crisis.

The compound's potential in cancer research has also been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(3-bromoprop-1-en-2-yl)-5-methylfuran showed selective cytotoxicity against certain cancer cell lines, particularly those with elevated oxidative stress levels. The researchers proposed that the compound's ability to generate reactive oxygen species (ROS) might contribute to its anticancer effects, though further mechanistic studies are needed to confirm this hypothesis.

From a structural perspective, computational modeling studies have provided insights into the compound's unique electronic properties. Density functional theory (DFT) calculations suggest that the bromine atom's electron-withdrawing effect significantly influences the furan ring's reactivity, making it more susceptible to nucleophilic attack at specific positions. This understanding has guided recent efforts to design more potent analogs through rational drug design approaches.

Despite these promising developments, challenges remain in the research of 2-(3-bromoprop-1-en-2-yl)-5-methylfuran. Current limitations include its relatively poor aqueous solubility and metabolic stability, which may hinder its development as a therapeutic agent. Recent work has focused on addressing these issues through structural modifications, such as the introduction of hydrophilic groups or the development of prodrug strategies.

Looking forward, the unique structural features of 2-(3-bromoprop-1-en-2-yl)-5-methylfuran continue to attract attention from both academic and industrial researchers. Its versatility as a synthetic intermediate and its emerging biological activities position it as a compound with significant potential across multiple applications. Future research directions likely will include more comprehensive structure-activity relationship studies, mechanism of action elucidation, and optimization of its physicochemical properties for specific applications.